Cas no 1806058-94-5 (Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806058-94-5
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4840068
• Update Time: 2025-06-09

Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-6-4-7(21-10(11,12)13)14-9(15(17)18)5(6)3-8(16)20-2/h4H,3H2,1-2H3
• InChI Key： OHXVUWJJMCRRPH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C([N+](=O)[O-])=N1)CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate

Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806058-94-5): A Comprehensive Overview

Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1806058-94-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyridine core adorned with multiple functional groups, has garnered attention due to its structural complexity and potential biological activities. The presence of a nitro group, methoxy groups, and a trifluoromethoxy substituent imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structural features are critical in understanding its reactivity and interaction with biological targets. The nitro group, for instance, can participate in various chemical transformations, including reduction to an amine or diazotization reactions, which are pivotal in medicinal chemistry. Additionally, the methoxy and trifluoromethoxy groups introduce electron-donating and electron-withdrawing effects, respectively, influencing the overall electronic landscape of the molecule. These characteristics make Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate a versatile intermediate in synthetic pathways targeting various disease mechanisms.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing complex diseases. Pyridine derivatives, in particular, have been extensively studied for their role in modulating enzyme activity and receptor binding. The specific arrangement of functional groups in Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate suggests potential applications in inhibiting kinases, phosphodiesterases, and other enzymes involved in signal transduction pathways. Its trifluoromethoxy moiety, known for enhancing metabolic stability and binding affinity, further underscores its therapeutic promise.

In the realm of synthetic organic chemistry, Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate serves as a key building block for constructing more complex molecules. The acetic acid ester functionality allows for facile derivatization through hydrolysis or transesterification reactions, enabling the introduction of diverse side chains or modifications. This flexibility is particularly advantageous in library synthesis efforts aimed at identifying lead compounds with optimized pharmacokinetic profiles.

The compound's potential biological activity has been explored through computational modeling and experimental screening. Virtual screening techniques have been employed to identify possible binding interactions with target proteins, while high-throughput screening (HTS) has been used to assess its efficacy against a panel of enzymes and receptors. Preliminary results suggest that derivatives of Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate may exhibit inhibitory effects on certain kinases implicated in cancer progression and inflammatory diseases.

The synthesis of Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include nucleophilic aromatic substitution reactions to introduce the methoxy and trifluoromethoxy groups, followed by nitration to incorporate the nitro substituent. The final acetylation step provides the desired ester functionality while maintaining regioselectivity. These synthetic routes highlight the compound's accessibility through well-established chemical protocols, facilitating further exploration in both academic and industrial settings.

The safety profile of Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate is another critical consideration in its application as a pharmaceutical intermediate. While comprehensive toxicological data may still be under development, initial assessments suggest that the compound exhibits moderate solubility in common organic solvents and moderate stability under standard storage conditions. As with any chemical reagent used in research or industrial processes, appropriate handling procedures should be followed to ensure worker safety and environmental protection.

The future prospects for Methyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate are promising, given its structural versatility and potential therapeutic applications. Ongoing research aims to optimize synthetic routes for scalability and cost-effectiveness while exploring novel derivatives with enhanced biological activity. Collaborative efforts between academia and industry are likely to accelerate the translation of this compound from laboratory research to clinical development pipelines.